2-Cyclopropyl-5-nitroisoindolin-1-one
Cat. No. B8751392
M. Wt: 218.21 g/mol
InChI Key: CFXNXBCTOJCMTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08552022B2
Procedure details
The 2-cyclopropyl-5-nitroisoindolin-1-one (50 mg, 0.23 mmol) was dissolved in EtOH (1.1 ml) with heating, and tin chloride (117 mg, 0.52 mmol) added. The solution was stirred at 79° C. for 2 hours. The mixture was cooled to RT, diluted with 4:1 water:saturated sodium bicarbonate (aq, 100 ml), extracted with EtOAc (3×100 ml), the organics combined, washed with brine, dried over Na2SO4, filtered and the volatiles removed in vacuum. The product was purified by chromatography on SiO2 eluting with 5% MeOH:DCM+1% TEA to give the titled compound.
Name
tin chloride
Quantity
117 mg
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[CH:1]1([N:4]2[CH2:12][C:11]3[C:6](=[CH:7][CH:8]=[C:9]([N+:13]([O-])=O)[CH:10]=3)[C:5]2=[O:16])[CH2:3][CH2:2]1.[Sn](Cl)(Cl)(Cl)Cl>CCO.O>[NH2:13][C:9]1[CH:10]=[C:11]2[C:6](=[CH:7][CH:8]=1)[C:5](=[O:16])[N:4]([CH:1]1[CH2:3][CH2:2]1)[CH2:12]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
50 mg
|
|
Type
|
reactant
|
|
Smiles
|
C1(CC1)N1C(C2=CC=C(C=C2C1)[N+](=O)[O-])=O
|
|
Name
|
|
|
Quantity
|
1.1 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCO
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Step Two
|
Name
|
tin chloride
|
|
Quantity
|
117 mg
|
|
Type
|
reactant
|
|
Smiles
|
[Sn](Cl)(Cl)(Cl)Cl
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Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
79 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The solution was stirred at 79° C. for 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
with heating
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The mixture was cooled to RT
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
saturated sodium bicarbonate (aq, 100 ml), extracted with EtOAc (3×100 ml)
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the volatiles removed in vacuum
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The product was purified by chromatography on SiO2 eluting with 5% MeOH
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
